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Compound of Interest

Compound Name: Pigment Red 146

Cat. No.: B035983 Get Quote

This document provides detailed procedural guidance for the safe and compliant disposal of

Pigment Red 146, ensuring the safety of laboratory personnel and the protection of the

environment. The following protocols are designed for researchers, scientists, and drug

development professionals.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is critical to handle Pigment Red 146 waste with

appropriate personal protective equipment (PPE) to minimize exposure. The primary hazards

associated with Pigment Red 146 are potential irritation to the eyes, skin, and respiratory tract

from its dust form.[1]

Required Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or chemical safety glasses.[1][2][3]

Skin Protection: Wear chemical-impermeable gloves and appropriate protective clothing to

prevent skin contact.[1][2][3]

Respiratory Protection: In areas with dust, use an approved dust mask or respirator to avoid

inhalation.[1][4]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

control airborne dust levels.[1] An eyewash station and safety shower should be readily
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accessible.[1]

Material Properties for Disposal Consideration
Understanding the physical and chemical properties of Pigment Red 146 is essential for

proper handling and waste classification.

Property Data Citation(s)

Physical State Solid, Red Powder [1][5]

Odor Odorless [1][5]

Solubility in Water Insoluble [5][6]

Stability
Stable under normal

temperatures and pressures
[1]

Incompatibilities
Strong oxidizing agents, strong

reducing agents
[1]

Hazardous Decomposition

May produce irritating and

toxic fumes (e.g., carbon

monoxide) during combustion.

[1][4]

Step-by-Step Disposal Protocol
This protocol outlines the process from waste collection to final disposal. Adherence to local,

state, and federal regulations is mandatory throughout this process.[6]

Step 1: Waste Characterization and Classification
The first step is to determine if the Pigment Red 146 waste is hazardous. Under the Resource

Conservation and Recovery Act (RCRA), a waste is hazardous if it is specifically listed or if it

exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[7][8][9]

Pure, Uncontaminated Pigment Red 146: While the product itself is not typically classified

as a hazardous substance for transport or under OSHA's Hazard Communication Standard,

the classification of the waste must be confirmed.[2][6]
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Contaminated Pigment Red 146: If the pigment is mixed with solvents or other chemicals,

the resulting waste mixture must be evaluated. It is likely to be classified as hazardous waste

based on the properties of the contaminants.

Consult Regulations: Waste generators are legally required to consult state and local

hazardous waste regulations to ensure complete and accurate classification.[1][7]

Step 2: Waste Segregation and Collection
Segregate: Keep Pigment Red 146 waste separate from other chemical waste streams to

avoid incompatible mixtures.

Collect Spills: For spills, do not use methods that generate dust.[1][5] Vacuum or sweep up

the material and place it into a suitable disposal container.[1] Wet clean-up techniques can

also be used.[6]

Container: Use a designated, sealable, and properly conditioned container for collecting the

waste. Ensure the container is compatible with the waste and will not leak.

Step 3: Packaging and Labeling
Proper labeling is crucial for safety, compliance, and final disposal.

Container: Keep the waste chemical in a suitable, closed container for disposal.[2][3]

Labeling: The container must be clearly labeled with the words "Hazardous Waste," a precise

description of the contents (e.g., "Pigment Red 146 Waste"), the associated hazards, and

the generation location.[10] If reusing a bottle, completely remove or deface the original

label.[10]

Step 4: Storage
Store the sealed waste container in a cool, dry, and well-ventilated area.[2][5]

Ensure it is stored away from incompatible materials like strong oxidants.[1]

Follow your institution's guidelines for the maximum accumulation time based on your

hazardous waste generator status (e.g., LQG, SQG, VSQG).[8]
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Step 5: Final Disposal
Discharge of Pigment Red 146 into the environment, including sewer systems and drains,

must be avoided.[2][5][11]

Primary Method: The recommended disposal method is to send the material to a licensed

chemical destruction plant or use controlled incineration with flue gas scrubbing.[2]

Professional Disposal Service: Arrange for pickup by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Landfill: Landfill disposal is generally not recommended unless the waste has been

characterized and deemed non-hazardous by local authorities.

Step 6: Empty Container Disposal
Containers that held Pigment Red 146 must also be managed correctly.

Triple Rinsing: Empty containers can be triple-rinsed with a suitable solvent (like water) to

remove all residues.[2][10] The rinsate must be collected and disposed of as hazardous

waste.

Disposal: After being properly cleaned and air-dried, the container can be offered for

recycling or reconditioning.[2] Alternatively, it can be punctured to render it unusable and

disposed of in a sanitary landfill or as regular laboratory waste, after removing or defacing

the chemical label.[2][10]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Pigment Red 146 waste.
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Pigment Red 146 Waste Generated

Characterize Waste
(Pure vs. Contaminated)

Is waste hazardous per
local/federal regulations?

Collect in sealed container.
Label as 'Non-Hazardous Waste'

  No

Collect in sealed container.
Segregate from incompatible materials.

  Yes

Dispose via approved
sanitary landfill or per

institutional guidelines.

Label container:
'Hazardous Waste'

+ Contents & Hazards

Store in designated area.
Follow accumulation time limits.

Arrange pickup by EHS or
licensed waste contractor.

Final Disposal:
- Controlled Incineration

- Licensed Chemical Destruction

Click to download full resolution via product page

Caption: Decision workflow for Pigment Red 146 waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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